![molecular formula C19H18N6OS B2500400 N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide CAS No. 2034633-20-8](/img/structure/B2500400.png)
N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
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Overview
Description
N-(2-(5-methyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C19H18N6OS and its molecular weight is 378.45. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Mechanistic Insights
One study explored the unexpected reaction mechanisms involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, showcasing the ANRORC rearrangement and its implications for heterocyclic synthesis (Ledenyova et al., 2018). Another significant contribution is the synthesis of novel pyrazolopyrimidines derivatives, evaluated for their anticancer and anti-5-lipoxygenase agents, highlighting the versatility of pyrazole-based compounds in medicinal chemistry (Rahmouni et al., 2016).
Fluorescent Dyes and Tuberculostatic Activity
Research on N-ethoxycarbonylpyrene- and perylene thioamides as building blocks for the synthesis of efficient color-tunable fluorophores illustrates the application of such compounds in the development of novel fluorescent materials (Witalewska et al., 2019). Additionally, the creation of structural analogs for antituberculous agents demonstrates the therapeutic potential of triazole and pyrazole derivatives (Titova et al., 2019).
Antimicrobial and GyrB Inhibitors
A study on thiazole-aminopiperidine hybrid analogues as Mycobacterium tuberculosis GyrB inhibitors underlines the role of such compounds in addressing infectious diseases and the development of new antimicrobial agents (Jeankumar et al., 2013). This is further supported by the synthesis and characterization of novel 1,2,3-triazolyl pyrazole derivatives as potential antimicrobial agents, showcasing the ongoing efforts to combat microbial resistance through chemical innovation (Bhat et al., 2016).
Mechanism of Action
Thiophene derivatives
Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . They have been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Pyrazole derivatives
Pyrazole derivatives are another class of compounds that have shown significant biological activities. They have been used in the synthesis of various pharmacologically active heterocyclic compounds .
Triazole derivatives
Triazoles are a group of five-membered ring compounds containing three nitrogen atoms. They have been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, antiviral, anticancer, and anti-inflammatory effects .
properties
IUPAC Name |
N-[2-(5-methyl-3-thiophen-2-ylpyrazol-1-yl)ethyl]-2-phenyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6OS/c1-14-12-16(18-8-5-11-27-18)22-24(14)10-9-20-19(26)17-13-21-25(23-17)15-6-3-2-4-7-15/h2-8,11-13H,9-10H2,1H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOUNTNQIELCPBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CCNC(=O)C2=NN(N=C2)C3=CC=CC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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